Cas no 2228327-69-1 (1-methyl-5-(5-methyl-1,2-oxazol-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(5-methyl-1,2-oxazol-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2228327-69-1
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 6406461
• PubChem ID: 165618608
• Update Time: 2025-05-20

1-methyl-5-(5-methyl-1,2-oxazol-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(5-methyl-1,2-oxazol-4-yl)-1H-pyrazole-4-carboxylic acid
• 2228327-69-1
• EN300-1832857

• Inchi： 1S/C9H9N3O3/c1-5-6(4-11-15-5)8-7(9(13)14)3-10-12(8)2/h3-4H,1-2H3,(H,13,14)
• InChI Key： GJIIKGKSVPZADW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.2Ų

Additional information on 1-methyl-5-(5-methyl-1,2-oxazol-4-yl)-1H-pyrazole-4-carboxylic acid

1-Methyl-5-(5-Methyl-1,2-Oxazol-4-Yl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

1-Methyl-5-(5-Methyl-1,2-Oxazol-4-Yl)-1H-Pyrazole-4-Carboxylic Acid, also identified by the CAS registry number 2228327-69-1, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug discovery and advanced materials. The molecule features a pyrazole ring fused with an oxazole moiety, both of which are heterocycles that contribute to its unique chemical properties.

The synthesis of 1-Methyl-5-(5-Methyl-1,2-Oxazol-4-Yl)-1H-Pyrazole-4-Carboxylic Acid involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in synthetic methodologies have enabled chemists to optimize the yield and purity of this compound, making it more accessible for research and development purposes. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the production process, reducing reaction times and minimizing waste.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple functional groups, such as the carboxylic acid and methyl substituents, allows for extensive chemical modification. Researchers have explored its role as a ligand in metalloenzyme inhibitors and as a component in bioisosteric replacements to enhance pharmacokinetic properties. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its ability to modulate kinase activity, suggesting its potential in treating various cancers.

In addition to its medicinal applications, CAS No 2228327-69-1 has shown promise in materials science. Its heterocyclic structure contributes to high thermal stability and mechanical strength, making it a candidate for advanced polymers and composites. Recent research has focused on incorporating this compound into polymeric matrices to enhance their electrical conductivity without compromising mechanical integrity. These findings were highlighted in a study published in Nature Materials, where the compound was used as a dopant in conducting polymers for flexible electronics.

The pharmacokinetic profile of 1-Methyl-5-(5-Methyl-1,2-Oxazol-4-Yl)-1H-Pyrazole-4-Carboxylic Acid has been extensively studied using modern analytical techniques such as LCMS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance). These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that the compound exhibits favorable bioavailability when administered orally, with minimal hepatic metabolism. This makes it an attractive candidate for oral drug delivery systems.

Toxicological studies have also been conducted to assess the safety profile of this compound. Acute and chronic toxicity tests in animal models revealed no significant adverse effects at therapeutic doses. However, further long-term studies are required to fully understand its safety profile before it can be considered for clinical trials. Regulatory agencies such as the FDA have emphasized the importance of comprehensive toxicological evaluations for compounds entering the drug development pipeline.

The structural versatility of CAS No 2228327-69- enables it to serve as a platform for developing analogs with enhanced biological activity. Researchers have employed combinatorial chemistry approaches to generate libraries of related compounds, which are being screened for potential therapeutic applications. This approach has already yielded several promising leads that are currently under preclinical evaluation.

In conclusion, 1-Methyl